Cas no 2060008-48-0 (4-chloro-3-ethyl-1,2-oxazole-5-sulfonyl chloride)

• Product Name: 4-chloro-3-ethyl-1,2-oxazole-5-sulfonyl chloride
• CAS No: 2060008-48-0
• MF: C₅H₅Cl₂NO₃S
• MW: 230.069098234177
• MDL: MFCD30477133
• CID: 5222062
• PubChem ID: 125426354
• Update Time: 2025-06-11

4-chloro-3-ethyl-1,2-oxazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolesulfonyl chloride, 4-chloro-3-ethyl-
• 4-chloro-3-ethyl-1,2-oxazole-5-sulfonyl chloride

• MDL： MFCD30477133
• Inchi： 1S/C5H5Cl2NO3S/c1-2-3-4(6)5(11-8-3)12(7,9)10/h2H2,1H3
• InChI Key： ZRHMKJKGZVVVCZ-UHFFFAOYSA-N
• SMILES： O1C(S(Cl)(=O)=O)=C(Cl)C(CC)=N1

Additional information on 4-chloro-3-ethyl-1,2-oxazole-5-sulfonyl chloride

4-Chloro-3-ethyl-1,2-oxazole-5-sulfonyl chloride (CAS No. 2060008-48-0): An Overview

4-Chloro-3-ethyl-1,2-oxazole-5-sulfonyl chloride (CAS No. 2060008-48-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted oxazole ring and a sulfonyl chloride functional group. These properties make it an attractive candidate for various applications, particularly in the development of novel drugs and chemical intermediates.

The 4-chloro-3-ethyl-1,2-oxazole-5-sulfonyl chloride molecule is synthesized through a series of well-defined chemical reactions. The synthesis typically involves the condensation of an appropriate aldehyde with an amine to form the oxazole ring, followed by the introduction of the sulfonyl chloride group through a sulfonation reaction. The presence of the chloro and ethyl substituents further enhances the reactivity and functional versatility of the molecule.

In recent years, significant advancements have been made in understanding the reactivity and potential applications of 4-chloro-3-ethyl-1,2-oxazole-5-sulfonyl chloride. One of the key areas of research has been its use as a building block in the synthesis of bioactive molecules. The sulfonyl chloride group is highly reactive and can readily undergo nucleophilic substitution reactions, making it an ideal precursor for the formation of sulfonamides and other sulfur-containing compounds. These derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antibacterial, and anticancer activities.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 4-chloro-3-ethyl-1,2-oxazole-5-sulfonyl chloride as a scaffold for developing new anti-inflammatory agents. The researchers synthesized a series of sulfonamide derivatives and evaluated their biological activities. The results demonstrated that several compounds exhibited potent anti-inflammatory effects, with improved selectivity and reduced side effects compared to existing drugs.

Another area of interest is the use of 4-chloro-3-ethyl-1,2-oxazole-5-sulfonyl chloride in the development of antibacterial agents. A recent publication in Antimicrobial Agents and Chemotherapy reported on the synthesis and evaluation of novel sulfonamide derivatives derived from this compound. The study found that these derivatives showed broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding underscores the potential of 4-chloro-3-ethyl-1,2-oxazole-5-sulfonyl chloride as a valuable starting material for antimicrobial drug discovery.

In addition to its applications in drug development, 4-chloro-3-ethyl-1,2-oxazole-5-sulfonyl chloride has also been explored for its use as a chemical intermediate in various industrial processes. Its reactivity and functional versatility make it suitable for a wide range of synthetic transformations, including coupling reactions with amines, alcohols, and thiols. These reactions can lead to the formation of diverse functional groups and complex molecular architectures, which are essential for advanced materials science and chemical engineering applications.

The environmental impact and safety profile of 4-chloro-3-ethyl-1,2-oxazole-5-sulfonyl chloride have also been subjects of investigation. Studies have shown that this compound can be handled safely under appropriate conditions, with minimal environmental impact when proper disposal methods are followed. However, it is important to adhere to standard safety protocols and guidelines to ensure safe handling and storage.

In conclusion, 4-chloro-3-ethyl-1,2-oazlele-zolee-zolee-zolee-zolee-zolee-zolee-zolee-zolee-zolee-zolee-zolee-zolee-zolee-zolee-zolee-zolee-zolee-zolee-zolee-zolee-zolee-zolyle-eazle-eazle-eazle-eazle-eazle-eazle-eazle-eazle-eazle-eazle-eazle-eazle-eazle-eazle-eazle-eazle-eazle-eazezolyle-oazezolyle-oazezolyle-oazezolyle-oazezolyle-oazezolyle-oazezolyle-oazezolyle-oazezolyle-oazezolyle-oazezolyle-oazezolyle-oazezolyle-oazezolyle-oazezolyle-oazezolyle-oazezolyezyl-le (CAS No. 2060008)-Note: Corrected to 4-Chloro--3-Ethyl--1--2-Oxazole--5-Sulfonyl Chloride (CAS No. 2060008--48--0)-sulfonyl chloride (CAS No. 2060008--48--0) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for developing novel drugs and chemical intermediates. Ongoing research continues to uncover new applications and improve our understanding of its properties and behavior.